Cas no 53257-40-2 (5-(2-NITROPHENYL)-2H-TETRAZOLE)

• Product Name: 5-(2-NITROPHENYL)-2H-TETRAZOLE
• CAS No: 53257-40-2
• MF: C₇H₅N₅O₂
• MW: 191.146899938583
• MDL: MFCD08234399
• CID: 89753
• PubChem ID: 668270
• Update Time: 2025-06-15

5-(2-NITROPHENYL)-2H-TETRAZOLE Chemical and Physical Properties

Names and Identifiers

• 5-(2-NITROPHENYL)-2H-TETRAZOLE
• NPT
• 5-<2'-Nitrophenyl>-tetrazol
• DTXSID80349909
• W12001
• AKOS011106771
• 53257-40-2
• InChI=1/C7H5N5O2/c13-12(14)6-4-2-1-3-5(6)7-8-10-11-9-7/h1-4H,(H,8,9,10,11
• SCHEMBL1956546
• SY127408
• MFCD08234399
• CS-0036865
• EN300-93158
• Z877514258
• 5-(2-nitrophenyl)-2H-1,2,3,4-tetrazole
• 5-(o-nitrophenyl)tetrazole
• Oprea1_141383
• SCHEMBL13588347
• BS-41759
• STL279500
• 5-(2-nitrophenyl)-1H-tetrazole

• MDL： MFCD08234399
• Inchi： 1S/C7H5N5O2/c13-12(14)6-4-2-1-3-5(6)7-8-10-11-9-7/h1-4H,(H,8,9,10,11)
• InChI Key： HENCYJMPEDACFZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1N=NNN=1)=O

Computed Properties

• Exact Mass: 191.04400
• Monoisotopic Mass: 191.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.28000
• LogP: 1.29810

Additional information on 5-(2-NITROPHENYL)-2H-TETRAZOLE

Comprehensive Overview of 5-(2-NITROPHENYL)-2H-TETRAZOLE (CAS No. 53257-40-2): Properties, Applications, and Industry Insights

The chemical compound 5-(2-NITROPHENYL)-2H-TETRAZOLE (CAS No. 53257-40-2) is a specialized organic molecule featuring a tetrazole ring linked to a 2-nitrophenyl group. This structure grants it unique reactivity, making it valuable in pharmaceutical synthesis, materials science, and agrochemical research. With the growing demand for nitrogen-rich heterocycles, this compound has garnered attention for its role in click chemistry and bioorthogonal reactions, aligning with trends in drug discovery and bioconjugation technologies.

Researchers frequently search for "5-(2-NITROPHENYL)-2H-TETRAZOLE synthesis" or "CAS 53257-40-2 applications," reflecting its relevance in medicinal chemistry. The tetrazole moiety mimics carboxylic acids, enhancing metabolic stability in drug candidates—a hotspot in small-molecule drug development. Recent studies highlight its utility in designing kinase inhibitors and antibacterial agents, addressing global health challenges like antibiotic resistance.

From a materials perspective, 5-(2-NITROPHENYL)-2H-TETRAZOLE serves as a precursor for high-energy-density materials (HEDMs), though non-explosive applications dominate industrial interest. Its nitro group enables photochemical modifications, useful in photoaffinity labeling for proteomics. Sustainability-driven queries like "green synthesis of tetrazoles" underscore the need for eco-friendly production methods, a key focus for manufacturers.

Analytical data for CAS No. 53257-40-2 reveals a molecular weight of 191.15 g/mol and stability under standard conditions. Its lipophilicity (LogP ~1.8) and hydrogen-bonding capacity make it a versatile scaffold in fragment-based drug design. Patent analyses show rising use in OLED materials, leveraging its electron-withdrawing properties for improved device efficiency—a response to the booming flexible electronics market.

Regulatory compliance is critical for 5-(2-NITROPHENYL)-2H-TETRAZOLE suppliers. While not classified as hazardous under major chemical inventories, proper handling protocols for nitroaromatics are emphasized. The compound’s crystallographic data (available in CSD databases) aids in computational chemistry workflows, bridging experimental and AI-driven molecular modeling—a trending intersection in chemical R&D.

Emerging applications include metal-organic frameworks (MOFs), where its bifunctional structure acts as a linker. This aligns with nanotechnology trends, answering search queries like "tetrazoles in MOF design." As precision agriculture advances, derivatization of CAS No. 53257-40-2 for crop protection agents shows promise, particularly in nitrogen-efficient formulations.

In summary, 5-(2-NITROPHENYL)-2H-TETRAZOLE exemplifies how niche chemicals drive innovation across industries. Its dual role in life sciences and advanced materials ensures sustained relevance, with research pivoting toward scalable synthesis and multifunctional derivatives—topics frequently queried in academic and industrial circles alike.